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Compound of Interest

Compound Name: Allyl phenyl ether

Cat. No.: B049846

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
allyl phenyl ether, including detailed experimental protocols for their determination. This
information is critical for the safe handling, quality control, and application of this compound in
research and development.

Core Physical Properties of Allyl Phenyl Ether

Allyl phenyl ether, with the chemical formula CeHsOCH2CH=CHz, is an organic compound
that serves as a valuable intermediate in various synthetic processes. Accurate knowledge of
its physical properties is essential for its application in pharmaceuticals, polymer chemistry, and
materials science.

Summary of Quantitative Data

The physical properties of allyl phenyl ether are summarized in the table below. It is important
to note that there are conflicting reports regarding its melting point. While some sources
describe it as a solid with a high melting point, the majority of chemical safety and supplier data
indicate it is a liquid at standard temperature and pressure.
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Physical Property Value Source(s)
Boiling Point 192 °C (at 760 mmHgQ) [1112][3]
~195 °C [4]

Melting Point <0°C [5]

90 °C (in water) [6]

Physical State at 20°C Clear Liquid (11141171
Density 0.978 g/mL at 25 °C [2]
Refractive Index n20/D 1.522 [2]

Flash Point 62 -66 °C [1][5]

Experimental Protocols for Property Determination

Accurate determination of melting and boiling points is fundamental for compound identification
and purity assessment. The following are standard laboratory protocols for these
measurements.

Melting Point Determination (Capillary Method)

The capillary method is the most common technique for determining the melting point of a solid
organic compound.

Principle: A small, finely powdered sample of the substance is heated at a controlled rate. The
temperature at which the substance transitions from a solid to a liquid is recorded as the
melting point. Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-
1.0°C, whereas impurities will lower and broaden the melting range.

Apparatus:
» Melting point apparatus (e.g., Mel-Temp or similar digital device)
o Capillary tubes (sealed at one end)

o Sample of allyl phenyl ether (if in solid form)
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e Mortar and pestle (if sample needs to be powdered)
Procedure:
o Sample Preparation: Ensure the sample is completely dry and finely powdered.

o Packing the Capillary Tube: Press the open end of a capillary tube into the powdered
sample, trapping a small amount of the material. Tap the sealed end of the tube on a hard
surface to compact the sample into a column of 2-3 mm in height.

e Measurement:
o Place the capillary tube into the heating block of the melting point apparatus.

o If the approximate melting point is unknown, a rapid initial heating (10-20 °C/min) can be
performed to estimate the melting range.

o For an accurate measurement, a second sample should be prepared. Heat rapidly to
about 10-15 °C below the estimated melting point.

o Then, reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

o Observation: Record the temperature at which the first drop of liquid appears (the beginning
of the melting range) and the temperature at which the entire sample has turned into a clear
liquid (the end of the melting range).

Boiling Point Determination (Micro-Boiling Point
Method)

For small quantities of a liquid, the micro-boiling point method is a convenient and accurate
technique.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. In this method, a small sample is heated, and the
temperature at which a continuous stream of bubbles emerges from a sealed capillary and then
ceases upon cooling is observed.
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Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block heater)

Rubber band or wire for attaching the tube to the thermometer

Procedure:

Sample Preparation: Add a few milliliters of allyl phenyl ether to a small test tube.

Capillary Insertion: Place a capillary tube into the test tube with its sealed end pointing
upwards.

Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the
bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath (e.g., Thiele tube). The heat should be
applied gradually.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube. Continue gentle heating until a rapid and continuous stream of
bubbles is observed.

Recording the Boiling Point: Stop heating and allow the apparatus to cool slowly. The boiling
point is the temperature at which the stream of bubbles ceases and the liquid begins to enter
the capillary tube.

Logical Workflow for Physicochemical Property
Determination
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The following diagram illustrates the logical workflow for the determination of the melting and
boiling points of an organic compound like allyl phenyl ether.

Caption: Logical workflow for determining the melting and boiling points of an organic
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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